Cas no 1361539-50-5 (3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine)

• Product Name: 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine
• CAS No: 1361539-50-5
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4968340
• Update Time: 2025-06-11

3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine

• Inchi： 1S/C18H9Cl6NO/c1-26-18-10(16-12(21)2-8(19)3-13(16)22)6-25-7-11(18)17-14(23)4-9(20)5-15(17)24/h2-7H,1H3
• InChI Key： RVXZHJPMGRXDAK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC=C(C2C(=CC(=CC=2Cl)Cl)Cl)C=1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 409
• XLogP3: 7.8
• Topological Polar Surface Area: 22.1

Additional information on 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine

Comprehensive Overview of 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine (CAS No. 1361539-50-5)

3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine (CAS No. 1361539-50-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced material science and pharmaceutical research. This compound belongs to the class of polychlorinated pyridine derivatives, which are known for their stability and versatility in synthetic chemistry. The presence of multiple trichlorophenyl groups and a methoxy substituent on the pyridine ring makes this molecule particularly interesting for researchers exploring high-performance materials and bioactive molecules.

One of the key reasons for the growing interest in 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine is its potential role in the development of organic electronic devices. With the rise of flexible electronics and OLED technology, researchers are actively investigating compounds like this for their electron-transporting capabilities. The trichlorophenyl groups contribute to the compound's ability to form stable thin films, which is crucial for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics.

In the pharmaceutical sector, pyridine derivatives have long been recognized as important building blocks for drug discovery. The specific substitution pattern of 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine makes it a potential candidate for the development of enzyme inhibitors or receptor modulators. Recent studies have shown that similar compounds exhibit interesting biological activities, leading to increased research into their potential therapeutic applications.

The synthesis of 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. The compound's crystalline structure and thermal stability have been characterized using various analytical techniques, including X-ray crystallography and differential scanning calorimetry. These properties are particularly important for researchers working on materials characterization and structure-property relationships.

Environmental considerations are increasingly important in chemical research, and the chlorinated aromatic nature of this compound raises questions about its biodegradability and eco-toxicity. Current research is focusing on developing greener synthetic routes and understanding the environmental fate of such compounds. This aligns with the broader trend in chemistry toward green chemistry principles and environmentally friendly synthesis.

From a commercial perspective, the demand for specialized pyridine derivatives like 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine is expected to grow, particularly in the advanced materials sector. The compound's unique combination of properties makes it valuable for applications requiring high thermal stability and electronic functionality. Market analysts predict increasing interest from both academic researchers and industrial developers working on next-generation electronic materials and specialty chemicals.

Quality control is paramount when working with 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine, as impurities can significantly affect its performance in various applications. Standard analytical methods for purity assessment include high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure that researchers and manufacturers can reliably characterize the compound for their specific needs.

Looking to the future, 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine represents an interesting case study in the development of functional organic materials. Its potential applications span multiple cutting-edge technologies, from organic electronics to medicinal chemistry. As research continues, we can expect to see new discoveries about this compound's properties and applications, potentially leading to breakthroughs in various high-tech industries.

The storage and handling of 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with any laboratory chemical. This includes using appropriate personal protective equipment and working in well-ventilated areas.

In conclusion, 3,5-Bis(2,4,6-trichlorophenyl)-4-methoxypyridine (CAS No. 1361539-50-5) stands as an important compound at the intersection of materials science and organic chemistry. Its unique structural features and potential applications make it a subject of ongoing research interest. As scientific understanding of this compound deepens, it may find new roles in emerging technologies, contributing to advancements in fields ranging from electronic materials to pharmaceutical development.